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Compound of Interest

Compound Name: 4-Chloro-5-methyl-1H-imidazole

Cat. No.: B1207334 Get Quote

An In-depth Technical Guide to 4-Chloro-5-methyl-1H-imidazole

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential biological activities of 4-Chloro-5-methyl-1H-imidazole, tailored for researchers,

scientists, and professionals in drug development.

Core Compound Properties
4-Chloro-5-methyl-1H-imidazole is a halogenated imidazole derivative. Its fundamental

chemical data are summarized below.

Property Value

Molecular Formula C₄H₅ClN₂

Molecular Weight 116.55 g/mol

IUPAC Name 4-chloro-5-methyl-1H-imidazole

Canonical SMILES CC1=C(N=CN1)Cl

InChI Key QJHGJSHNFXKDQH-UHFFFAOYSA-N

CAS Number 16265-06-8

Appearance White to off-white crystalline solid
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Synthesis Protocol
The synthesis of 4-Chloro-5-methyl-1H-imidazole can be achieved through various synthetic

routes common in heterocyclic chemistry. A plausible method, adapted from procedures for

structurally similar compounds, involves the chlorination of a corresponding methyl-imidazole

precursor.

A. Conceptual Synthesis Workflow
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Start: 2-Methylimidazole

Protection of N1-position (e.g., with a suitable protecting group like tosyl)

Chlorination at C4-position (e.g., using N-chlorosuccinimide (NCS))

Deprotection of N1-position

End Product: 4-Chloro-5-methyl-1H-imidazole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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